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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
dimethyl sulfoxide (DMSO) stock solution of TDI-011536, a potent Lats kinase inhibitor.
Adherence to this protocol is crucial for ensuring the compound's stability, solubility, and
consistent performance in downstream biological assays.

Introduction

TDI-011536 is a small molecule inhibitor of Large Tumor Suppressor Kinases 1 and 2 (Lats1/2),
key components of the Hippo signaling pathway.[1][2] By inhibiting Lats kinases, TDI-011536
prevents the phosphorylation of the transcriptional co-activators Yap and Taz, leading to their
nuclear accumulation and the activation of target genes involved in cell proliferation and tissue
regeneration.[1][2][3] Due to its therapeutic potential in regenerative medicine, precise and
accurate preparation of TDI-011536 solutions is paramount for reproducible experimental
outcomes. This protocol outlines the necessary steps for preparing a stock solution in DMSO, a
common solvent for such hydrophobic compounds.

Quantitative Data Summary
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The following table summarizes the key quantitative information for TDI-011536, compiled from

various suppliers and publications.

Parameter

Value

Source(s)

Molecular Weight

364.42 g/mol

[415](6]

Solubility in DMSO

50 - 125 mg/mL (137.2 -
343.01 mM)

[415](6]

Appearance

White to off-white or yellow

solid

[4][6]

Storage (Powder)

-20°C for up to 3 years; 4°C for

up to 2 years

[4]

Storage (DMSO Stock)

-80°C for up to 1 year; -20°C

for up to 1 month

[4]115]

In Vitro Assay Conc.

3 UM (for Yap phosphorylation

reduction)

[e17]8el

Note: The solubility of TDI-011536 in DMSO can be significantly impacted by the presence of

moisture. It is strongly recommended to use fresh, anhydrous (hygroscopic) DMSO for stock

solution preparation.[4][5]

Experimental Protocol: Preparation of TDI-011536

Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of TDI-011536 in DMSO.

Materials

e TDI-011536 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

o Sterile, amber microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[6]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

» Pre-weighing Preparation: Before opening, allow the vial of TDI-011536 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
atmospheric moisture onto the compound.

» Weighing the Compound: In a fume hood, carefully weigh the desired amount of TDI-011536
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.64 mg of TDI-011536 (Molecular Weight = 364.42 g/mol ).

e Dissolution in DMSO:
o Transfer the weighed TDI-011536 powder to a sterile, amber microcentrifuge tube.

o Add the calculated volume of fresh, anhydrous DMSO. To continue the example, add 1 mL
of DMSO to the 3.64 mg of TDI-011536.

o Cap the tube tightly.
e Ensuring Complete Solubilization:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath
sonicator.[6] Visually inspect the solution to ensure there are no visible particles. The
solution should be clear.

» Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber cryovials. This minimizes freeze-thaw cycles which can degrade the compound.[4]

[5]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o For long-term storage (up to 1 year), store the aliquots at -80°C.[5] For short-term storage
(up to 1 month), store at -20°C.[4][5]

Experimental Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the experimental workflow for preparing the TDI-011536 stock
solution and the simplified Hippo signaling pathway it targets.
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Caption: Workflow for TDI-011536 Stock Solution Preparation.
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Simplified Hippo Signaling Pathway and TDI-011536 Action

Upstream Hippo

Pathway Signals TDIFOLLSS6

Lats1/2 Kinases

Phosphorylation

Target Gene
Expression
(Proliferation)

Click to download full resolution via product page

Caption: TDI-011536 inhibits Lats1/2 in the Hippo pathway.

Conclusion

The careful preparation of a TDI-011536 stock solution in DMSO is a critical first step for any
experiment investigating its biological effects. By following this detailed protocol, researchers
can ensure the integrity of the compound and obtain reliable and reproducible results. Always
refer to the manufacturer's specific instructions and safety data sheets for the most accurate

and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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